Cas no 32431-84-8 (3-Fluorothiophene-2-carboxylic acid)

• Product Name: 3-Fluorothiophene-2-carboxylic acid
• CAS No: 32431-84-8
• MF: C₅H₃FO₂S
• MW: 146.139523744583
• MDL: MFCD03426911
• CID: 293623
• PubChem ID: 819050
• Update Time: 2025-04-19

3-Fluorothiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluorothiophene-2-carboxylic acid
• 3-Fluoro-2-thiophenecarboxylic Acid
• 2-Thiophenecarboxylic acid, 3-fluoro-
• 2-Carboxy-3-fluorothiophene
• 3-Fluor-2-thiophencarbonsaeure
• 3-fluoro-2-thiophene-carboxylic acid
• 3-fluoro-thiophene-2-carboxylic acid
• AC1LGCLY
• AC1Q5UJ0
• ACMC-20a0dz
• AI-942
• SureCN617606
• CHEMBL4277294
• DS-11022
• Z1198162766
• SCHEMBL617606
• DTXSID00356034
• EN300-99855
• J-512466
• MFCD03426911
• 32431-84-8
• AMY15182
• AKOS000281075
• 3-fluoranylthiophene-2-carboxylic acid
• WPHRBUAOSDHRDS-UHFFFAOYSA-N
• F0850
• 3-fluorothiophene-2-carboxylicacid
• A821269
• CS-W003072
• F2158-1263
• BDBM50467721
• 2-Thiophenecarboxylic acid,3-fluoro-
• SY019425
• FT-0649806
• AI-942/25121036

• MDL： MFCD03426911
• Inchi： 1S/C5H3FO2S/c6-3-1-2-9-4(3)5(7)8/h1-2H,(H,7,8)
• InChI Key： WPHRBUAOSDHRDS-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(=O)O)F

Computed Properties

• Exact Mass: 145.98379
• Monoisotopic Mass: 145.98377867g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.527
• Melting Point: 175.0 to 179.0 deg-C
• Boiling Point: 263.8°C at 760 mmHg
• Flash Point: 113.4℃
• Refractive Index: 1.573
• PSA: 37.3

3-Fluorothiophene-2-carboxylic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids